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Compound of Interest

Compound Name: CCF0058981

Cat. No.: B15566814

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCF0058981 is a noncovalent inhibitor of the Severe Acute Respiratory Syndrome Coronavirus

2 (SARS-CoV-2) 3C-like protease (3CLpro), also known as the main protease (Mpro).[1] This

enzyme is critical for the viral life cycle as it processes viral polyproteins into functional, non-

structural proteins essential for viral replication.[2][3] Inhibition of 3CLpro effectively halts this

process, making it a prime target for antiviral drug development. CCF0058981 has

demonstrated potent inhibition of SARS-CoV-2 3CLpro and exhibits antiviral activity.[1] These

application notes provide detailed information on the storage, stability, and handling of

CCF0058981, along with a protocol for a common in vitro assay.
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Property Value

IUPAC Name
N-( (1H-imidazol-5-yl)methyl)-N-(3-

chlorobenzyl)-[2][4]triazolo[4,3-a]pyridin-3-amine

SMILES
Clc1cccc(CN(Cc2cncn2)C(=O)Cn2nnc3ccccc32

)c1

Molecular Formula C₂₄H₁₉ClN₆O

Molecular Weight 442.9 g/mol

Storage and Stability
Proper storage of CCF0058981 is crucial to maintain its integrity and activity. The following

tables summarize the recommended storage conditions for the compound in both solid and

solution forms.

Table 1: Storage and Stability of Solid CCF0058981

Condition Temperature Duration Notes

Long-term Storage -20°C Up to 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

Short-term Storage 4°C Up to 2 years

For more frequent

use, store in a

desiccator.

Shipping Room Temperature Short periods

Stable for short

durations at ambient

temperature during

shipping.

Table 2: Storage and Stability of CCF0058981 in Solution
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Solvent Temperature Duration Notes

DMSO -80°C Up to 6 months

Prepare aliquots to

avoid repeated freeze-

thaw cycles.

DMSO -20°C Up to 1 month

Suitable for short-term

storage of working

solutions.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
For in vitro assays, a concentrated stock solution of CCF0058981 in dimethyl sulfoxide (DMSO)

is typically prepared.

Materials:

CCF0058981 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the CCF0058981 powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of CCF0058981 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

Vortex the solution until the compound is completely dissolved. Gentle warming or sonication

may be used to aid dissolution.
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Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vivo Formulation
For animal studies, CCF0058981 can be formulated as a suspension.

Materials:

CCF0058981

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of CCF0058981 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL final formulation, sequentially add the following, ensuring the solution is

mixed well after each addition:

100 µL of the CCF0058981 DMSO stock solution.

400 µL of PEG300.

50 µL of Tween-80.

450 µL of saline.

The final concentration of this suspended solution will be 2.5 mg/mL.

It is recommended to use this formulation on the day of preparation.
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Protocol 3: SARS-CoV-2 3CLpro Inhibition Assay (FRET-
based)
This protocol describes a common in vitro method to determine the inhibitory activity of

CCF0058981 against SARS-CoV-2 3CLpro using a Förster Resonance Energy Transfer

(FRET) substrate. The cleavage of the FRET substrate by the protease results in an increase

in fluorescence, which is diminished in the presence of an inhibitor.

Materials:

Recombinant SARS-CoV-2 3CLpro

FRET peptide substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME-Edans)

Assay Buffer (e.g., 20 mM Tris-HCl pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

CCF0058981 stock solution in DMSO

96-well black microplate

Fluorescence plate reader

Procedure:

Prepare a serial dilution of the CCF0058981 stock solution in the assay buffer. Ensure the

final DMSO concentration in all wells is consistent and low (e.g., <1%) to avoid solvent

effects.

In a 96-well black microplate, add the following to each well:

Assay buffer

Diluted CCF0058981 or vehicle control (DMSO in assay buffer)

Recombinant SARS-CoV-2 3CLpro (final concentration typically in the nM range, to be

optimized)
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Incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the

enzyme.

Initiate the enzymatic reaction by adding the FRET peptide substrate to each well (final

concentration typically in the µM range, to be optimized).

Immediately place the plate in a fluorescence plate reader and measure the fluorescence

intensity kinetically over a set period (e.g., 30-60 minutes) at an excitation wavelength of

~340 nm and an emission wavelength of ~490 nm.

The rate of reaction is determined from the linear portion of the fluorescence versus time

plot.

Calculate the percent inhibition for each concentration of CCF0058981 relative to the vehicle

control.

Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data

to a suitable dose-response curve to determine the IC₅₀ value.
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Caption: Inhibition of SARS-CoV-2 replication by CCF0058981.
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Experimental Workflow for 3CLpro Inhibition Assay
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Caption: Workflow for determining 3CLpro inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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